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Compound of Interest

Compound Name:
3,5-Difluoro-4-

hydroxybenzaldehyde

CAS No.: 118276-06-5

Cat. No.: B106909 Get Quote

Executive Technical Summary
3,5-Difluoro-4-hydroxybenzaldehyde (CAS: 118276-06-5) is a specialized fluorinated

building block used extensively in the synthesis of pharmaceutical active ingredients (APIs),

liquid crystals, and agrochemicals.[1][2][3][4] Its structural uniqueness lies in the ortho-fluorine

substitution pattern, which significantly modulates the acidity of the phenolic hydroxyl group

and the lipophilicity of the molecule compared to non-fluorinated analogues.[1]

This guide provides a rigorous analysis of its Globally Harmonized System (GHS) classification,

grounded in its physicochemical properties and toxicological mechanisms.[1] It is designed for

researchers requiring actionable safety protocols beyond standard Safety Data Sheet (SDS)

summaries.[1]

Part 1: Chemical Identity & Physicochemical
Context[1][5][6]
Understanding the physical state and reactivity of this compound is a prerequisite for

interpreting its hazard classification.[1] The electron-withdrawing nature of the fluorine atoms

enhances the acidity of the phenol, influencing its irritation potential.[1]

Table 1: Physicochemical Profile
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Property Specification
Context for
Safety/Handling

CAS Number 118276-06-5
Unique identifier for inventory

tracking.[1][2]

Molecular Formula MW: 158.10 g/mol .[1][4]

Appearance
White to beige crystalline

powder

Fine particulates pose an

inhalation risk (STOT SE 3).[1]

Melting Point 119.0 – 126.0 °C
Solid at room temperature;

stable handling.[1]

Solubility
Low in water; Soluble in

MeOH, DMSO

Use organic solvent spill kits,

not just water.[1]

Acidity (pKa) ~6.5 - 7.0 (Estimated)

More acidic than 4-

hydroxybenzaldehyde (pKa ~7.

[1]6) due to F-inductive effect.

[1]

Part 2: GHS Classification Breakdown[1]
Based on current regulatory data (ECHA, OSHA HCS 2012, and CLP Regulation), 3,5-
Difluoro-4-hydroxybenzaldehyde is classified as a Warning category substance.[1] It is not

classified as acutely toxic (oral/dermal) but presents significant local irritation hazards.[1]

Table 2: GHS Hazard Statements (H-Codes)
Code Hazard Class Category Hazard Statement

H315
Skin

Corrosion/Irritation
Cat.[1][5][6] 2

Causes skin irritation.

[1][5][6]

H319
Serious Eye

Damage/Irritation
Cat.[1][5][6] 2A

Causes serious eye

irritation.[1][5][6]

H335
STOT - Single

Exposure
Cat.[1][5] 3

May cause respiratory

irritation.[1][5][6]
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Table 3: Precautionary Statements (P-Codes) - Priority
Selection

Code Action
Operational
Implementation

P261 Avoid breathing dust/fume.
Mandatory: Handle only in a

chemical fume hood.

P280
Wear protective gloves/eye

protection.[1][5][6]

Spec: Nitrile gloves (>0.11mm)

and chemical splash goggles.

[1]

P305+P351+P338
IF IN EYES: Rinse cautiously...

[1][6]

Locate emergency eyewash

station before starting work.[1]

P302+P352
IF ON SKIN: Wash with

soap/water.[1][5][6]

Do not use organic solvents to

wash skin (increases

absorption).[1]

Part 3: Toxicological Mechanisms & Risk
Assessment[1]
To understand why this compound carries these classifications, we must look at the Structure-

Activity Relationship (SAR).[1]

The Fluorine Effect
The two fluorine atoms at the 3,5-positions are highly electronegative.[1] Through the inductive

effect (-I), they pull electron density away from the aromatic ring and the hydroxyl group.[1]

Enhanced Acidity: This weakens the O-H bond, making the proton more labile.[1] The

resulting phenoxide anion is stabilized, making the compound more acidic and potentially

more corrosive to mucous membranes than non-fluorinated benzaldehydes.[1]

Electrophilicity: The aldehyde carbon becomes more electrophilic, increasing reactivity with

nucleophiles (like proteins in skin/eye tissue), leading to irritation (H315/H319).[1]
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Visualization: GHS Classification Logic
The following diagram illustrates the decision logic for classifying this compound based on its

functional groups and physical form.

Compound Analysis:
3,5-Difluoro-4-hydroxybenzaldehyde

Physical State:
Fine Crystalline Powder

Chemical Structure:
Phenol + Aldehyde + 2x Fluorine

Risk: Airborne Particulates

 Dust Generation

Mechanism: Acidic Phenol
& Protein Binding

 -I Inductive Effect

H335: Respiratory Irritation
(STOT SE 3)

H315 (Skin) & H319 (Eye)
Irritation

Click to download full resolution via product page

Figure 1: Causal pathway linking physicochemical properties to specific GHS hazard

classifications.[1][5]

Part 4: Operational Handling & Safety Protocols
This section translates GHS codes into a validated laboratory workflow.

Storage & Stability[1]
Atmosphere: Air-sensitive.[1] The aldehyde group can oxidize to the corresponding benzoic

acid (3,5-difluoro-4-hydroxybenzoic acid) upon prolonged exposure to air.[1]

Temperature: Store at 2-8°C (Refrigerator).

Container: Keep tightly closed under an inert atmosphere (Argon or Nitrogen) if possible.[1]
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Handling Workflow (Step-by-Step)
Objective: Weighing and transferring 5.0g for a synthesis reaction.

PPE Verification: Don Nitrile gloves, lab coat, and safety glasses.[1] If handling outside a

hood (not recommended), an N95 respirator is required.[1]

Engineering Control: Activate the Fume Hood. Verify face velocity is >100 fpm.

Weighing:

Place the balance inside the hood or use a localized exhaust trunk.[1]

Open the container slowly to avoid disturbing the powder (minimizes H335 risk).[1]

Use an anti-static weighing boat/paper (fluorinated compounds can be static-prone).[1]

Transfer: Dissolve immediately in the reaction solvent (e.g., Methanol or THF) to suppress

dust generation.[1]

Decontamination: Wipe the balance area with a damp paper towel (soap/water), then

dispose of the towel as solid chemical waste.[1]

Visualization: Safe Handling Loop

Storage:
2-8°C, Inert Gas

PPE Check:
Gloves + Goggles

Engineering Control:
Fume Hood

Weighing/Transfer:
Minimize Dust

 Reseal Immediately Disposal:
Solid Waste Stream

 Contaminated Wipes

Click to download full resolution via product page

Figure 2: Operational loop ensuring containment of respiratory and contact hazards.

Part 5: Emergency Response
In the event of exposure, immediate action mitigates the "Warning" level risks.[1]
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Scenario Immediate Action Scientific Rationale

Eye Contact Rinse for 15 mins. Lift eyelids.

The acidic nature of the phenol

can cause corneal opacity if

not neutralized by dilution.[1]

Skin Contact Wash with soap & water.

Do not use alcohol; it

increases skin permeability to

the aldehyde.[1]

Inhalation Move to fresh air.

Removal from the particulate

source stops the mechanical

and chemical irritation of

alveoli.[1]

Spill (Solid) Wet sweep or vacuum.

Avoid dry sweeping which

aerosolizes the powder (H335

trigger).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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